Cas no 1092350-92-9 (tert-butyl N-[4-(2-aminoethyl)cyclohexyl]carbamate)

• Product Name: tert-butyl N-[4-(2-aminoethyl)cyclohexyl]carbamate
• CAS No: 1092350-92-9
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• MDL: MFCD12546347
• CID: 2182032
• PubChem ID: 24720893
• Update Time: 2025-10-05

tert-butyl N-[4-(2-aminoethyl)cyclohexyl]carbamate Chemical and Physical Properties

Names and Identifiers

• [4-(2-Amino-ethyl)-cyclohexyl]-carbamic acid tert-butyl ester
• tert-Butyl (4-(2-aminoethyl)cyclohexyl)carbamate
• tert-Butyl cis-4-(2-aminoethyl)cyclohexylcarbamate
• 2-[trans-4-(tert-Butoxycarbonylamino)-cyclohexyl]ethylamine
• 2-[Trans-4-(Tert-Butoxycarbonylamino)Cyclohexyl]Ethylamine
• C13H26N2O2
• Carbamicacid, [cis-4-(2-aminoethyl)cyclohexyl]-, 1,1-dimethylethyl ester (9CI)
• tert-butyl N-[4-(2-azanylethyl)cyclohexyl]carbamate
• tert-Butyl [4-(2-aminoethyl)cyclohexyl]carbamate
• tert-butyl [trans-4-(2-aminoethyl)cyclohexyl]carbama
• tert-butyl N-[4-(2-aminoethyl)cyclohexyl]carbamate
• AKOS023804848
• 509143-12-8
• tert-butyl[trans-4-(2-aminoethyl)cyclohexyl]carbamate
• A1-01452
• CS-0440684
• Carbamicacid,[cis-4-(2-aminoethyl)cyclohexyl]-,1,1-dimethylethyl ester(9ci)
• CS-0212787
• TERT-BUTYL N-[(1S,4S)-4-(2-AMINOETHYL)CYCLOHEXYL]CARBAMATE
• DTXSID50640995
• 1212272-05-3
• SB30613
• Tert-butyl ((1r,4r)-4-(2-aminoethyl)cyclohexyl)carbamate
• SCHEMBL23185506
• MFCD03844601
• cis-4-(2-aMinoethyl)cyclohexyl]-, 1,1-diMethylethyl ester
• tert-butyl (trans-4-(2-aminoethyl)cyclohexyl)carbamate
• 2-[cis-4-(Boc-amino)cyclohexyl]ethylamine, 97%
• AKOS025403351
• SSZKBGFWNFAXNC-PHIMTYICSA-N
• 2-[trans-4-(Boc-amino)cyclohexyl]ethylamine
• SSZKBGFWNFAXNC-XYPYZODXSA-N
• tert-butyl [trans-4-(2-aminoethyl)cyclohexyl]carbamate
• AS-70492
• MFCD03844600
• AKOS025403816
• CS-0324788
• SCHEMBL3946344
• 1092350-92-9
• AS-44171
• DB-130526
• G85435
• 2-[cis-4-(tert-Butoxycarbonylamino)cyclohexyl]ethylamine
• F2167-7165
• SCHEMBL3946339
• cis-[4-(2-amino-ethyl)-cyclohexyl]-carbamic acid tert-butyl ester

• MDL： MFCD12546347
• Inchi： 1S/C13H26N2O2/c1-13(2,3)17-12(16)15-11-6-4-10(5-7-11)8-9-14/h10-11H,4-9,14H2,1-3H3,(H,15,16)
• InChI Key： SSZKBGFWNFAXNC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CCC(CCN)CC1)=O

Computed Properties

• Exact Mass: 242.199428076g/mol
• Monoisotopic Mass: 242.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4
• XLogP3: 1.9